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Compound of Interest

Compound Name: 4-Bromo-N, N, 3-trimethylaniline

Cat. No.: B1589959

<4-Bromo-N,N,3-trimethylaniline: An In-depth Technical Guide for Drug Development and
Scientific Research

Core Compound Identification and Properties

4-Bromo-N,N,3-trimethylaniline, also known as 4-Bromo-N,N-dimethyl-m-toluidine, is a
substituted aniline with the chemical formula CO9H12BrN.[1] It is registered under the CAS
number 50638-50-1.[2] This compound typically appears as a white to light yellow powder or
crystal.

A critical aspect for any researcher is understanding a compound's fundamental physical and
chemical characteristics. The table below summarizes the key properties of 4-Bromo-N,N,3-
trimethylaniline.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1589959?utm_src=pdf-interest
https://www.benchchem.com/product/b1589959?utm_src=pdf-body
https://www.benchchem.com/product/b1589959?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/12385715
https://www.scbt.com/p/4-bromo-n-n-3-trimethylaniline-50638-50-1
https://www.benchchem.com/product/b1589959?utm_src=pdf-body
https://www.benchchem.com/product/b1589959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula C9H12BrN

Molecular Weight 214.11 g/mol

CAS Number 50638-50-1

Appearance White to Light yellow powder to crystal
Purity >98.0% (GC)(T)

Melting Point 52.0t0 56.0 °C

Boiling Point 264 °C (literature value)

. 1.121 g/mL at 25 °C (literature value for a
Density
related compound)

Sources:[3]

Synthesis and Manufacturing Insights

The synthesis of 4-Bromo-N,N,3-trimethylaniline is a multi-step process that requires careful
control of reaction conditions to ensure high purity and yield. While specific proprietary methods
may vary, a general synthetic approach can be inferred from established chemical principles.

A plausible synthetic route, illustrated in the workflow diagram below, involves the N,N-
dimethylation of 4-bromo-3-methylaniline. This precursor can be synthesized through the
bromination of 3-methylaniline, followed by the introduction of the two methyl groups onto the
nitrogen atom.

Caption: A conceptual synthetic workflow for 4-Bromo-N,N,3-trimethylaniline.

Alternative approaches to N,N-dimethylation of anilines include reductive amination using
formaldehyde and a reducing agent like sodium cyanoborohydride.[4] For instance, a known
method involves dissolving dimethylaniline in glacial acetic acid and gradually adding bromine
to achieve bromination, yielding the desired product upon dilution with water.[5]

Applications in Research and Development
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The unique structure of 4-Bromo-N,N,3-trimethylaniline, featuring a reactive bromine atom
and a tertiary amine, makes it a valuable building block in organic synthesis.

e Pharmaceutical Intermediates: The bromine atom serves as a handle for various cross-
coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig), allowing for the introduction of
diverse functional groups. This versatility is crucial in the construction of complex molecular
architectures required for novel therapeutic agents.[6]

o Organic Electronics: Arylamine derivatives are integral components in the development of
organic light-emitting diode (OLED) materials.[6] The ability to functionalize 4-Bromo-N,N,3-
trimethylaniline allows for the fine-tuning of electronic properties, which is essential for
creating more efficient and durable electronic displays.[6]

o Chemical Synthesis: The trimethylsilyl-protected analogue, 4-Bromo-N,N-
bis(trimethylsilyl)aniline, is used in the synthesis of hydrophilic conjugated porphyrin dimers
for photodynamic therapy and in the creation of functionalized organometallic polymers.

Safety, Handling, and Storage

Proper handling and storage of 4-Bromo-N,N,3-trimethylaniline are paramount to ensure
laboratory safety.

Hazard Identification: This compound is classified as harmful if swallowed, in contact with skin,
or if inhaled.[7] It is also known to cause skin and serious eye irritation.[7]

Precautionary Measures:

» Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face
protection.

¢ Ventilation: Use only outdoors or in a well-ventilated area.[7] Avoid breathing dust, fumes,
gas, mist, vapors, or spray.[7]

e Hygiene: Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this
product.[7]

First Aid:
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« If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[7]
« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[7]

» If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[7]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Storage: Store in a tightly closed container in a dry and well-ventilated place.

The following diagram outlines the logical flow for safe handling and emergency response.

Safe Handling Protocol Emergency Response

Assess Hazards Exposure Occurs

Wear Appropriate PPE Follow First Aid Measures

Use in Ventilated Area Seek Medical Attention Skin Contact Eye Contact Inhalation Ingestion

Practice Good Hygiene

Click to download full resolution via product page

Caption: Protocol for safe handling and emergency response.

Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.benchchem.com/product/b1589959?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Bromo-N,N,3-trimethylaniline is a versatile and valuable compound in the fields of drug
discovery, materials science, and organic synthesis. Its unique chemical properties, when
handled with the appropriate safety precautions, offer significant opportunities for innovation.
This guide provides a foundational understanding to support researchers and developers in
their work with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1589959?utm_src=pdf-body
https://www.benchchem.com/product/b1589959?utm_src=pdf-custom-synthesis
https://pubchemlite.lcsb.uni.lu/e/compound/12385715
https://www.scbt.com/p/4-bromo-n-n-3-trimethylaniline-50638-50-1
https://labsolu.ca/product/4-bromo-nn3-trimethylaniline/
https://www.researchgate.net/post/Preparation-of-N-N-dimethylation-of-4-bromoaniline
https://prepchem.com/synthesis-4-bromo-nn-dimethylaniline/
https://www.nbinno.com/article/other-organic-chemicals/the-versatile-role-of-4-bromo-n-n-bis-trimethylsilyl-aniline-in-modern-chemistry-xr
https://www.chemos.de/import/data/msds/GB_en/586-77-6-A0000571-GB-en.pdf
https://www.benchchem.com/product/b1589959#4-bromo-n-n-3-trimethylaniline-pubchem-information
https://www.benchchem.com/product/b1589959#4-bromo-n-n-3-trimethylaniline-pubchem-information
https://www.benchchem.com/product/b1589959#4-bromo-n-n-3-trimethylaniline-pubchem-information
https://www.benchchem.com/product/b1589959#4-bromo-n-n-3-trimethylaniline-pubchem-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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